Cas no 52523-53-2 (2-aminohex-4-ynoic acid)

• Product Name: 2-aminohex-4-ynoic acid
• CAS No: 52523-53-2
• MF: C₆H₉NO₂
• MW: 127.141161680222
• CID: 1577886
• PubChem ID: 187846
• Update Time: 2025-04-21

2-aminohex-4-ynoic acid Chemical and Physical Properties

Names and Identifiers

• 2-aminohex-4-ynoic acid
• 4-Hexynoic acid, 2-amino-
• 2-Amino-4-hexynoic acid
• DTXSID40966959
• 2-aminohex-4-ynoicacid
• AKOS011594960
• FT-0698186
• DTXSID40276681
• SCHEMBL455292
• (2R)-2-Amino-4-hexynoic acid
• 346707-82-2
• F8881-2802
• EN300-151741
• 29834-75-1
• (2s)-2-amino-4-hexynoic acid
• 52523-53-2
• CS-0235011
• NSC-134451
• NSC134451
• DB-292727

• Inchi： 1S/C6H9NO2/c1-2-3-4-5(7)6(8)9/h5H,4,7H2,1H3,(H,8,9)
• InChI Key： VDWGCMRALYSYJV-UHFFFAOYSA-N
• SMILES： OC(C(CC#CC)N)=O

Computed Properties

• Exact Mass: 127.06337
• Monoisotopic Mass: 127.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.3
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• Density: 1.16
• Boiling Point: 264.4°C at 760 mmHg
• Flash Point: 113.7°C
• Refractive Index: 1.512
• PSA: 63.32

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Alpha amino acids